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Introduction

The relaxin-RXFP1 signaling axis plays a crucial role in a multitude of physiological processes,
extending far beyond its initial characterization in female reproduction. Relaxin, a peptide
hormone structurally similar to insulin, and its primary receptor, the relaxin family peptide
receptor 1 (RXFP1), are integral to cardiovascular modulation, renal function, and the
regulation of tissue fibrosis.[1][2][3][4] This technical guide provides an in-depth overview of the
core physiological functions of this signaling pathway, supported by quantitative data, detailed
experimental methodologies, and visual representations of its complex signaling networks.

Core Physiological Functions

The relaxin-RXFP1 signaling axis exerts pleiotropic effects throughout the body, with significant
implications for both health and disease.[3][4][5] Its functions are primarily mediated by the
activation of RXFP1, a G protein-coupled receptor (GPCR), which triggers a cascade of
intracellular signaling events.[2][6]

Cardiovascular System

In the cardiovascular system, relaxin is a potent vasodilator, contributing to reduced systemic
vascular resistance and increased cardiac output.[5][7][8] These effects are largely mediated
through the stimulation of nitric oxide (NO) production in endothelial cells.[8][9] RXFP1
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activation in cardiac fibroblasts also plays a crucial role in mitigating cardiac fibrosis and
hypertrophy, highlighting its therapeutic potential in heart failure.[5][7] In fact, recombinant
human relaxin-2 (serelaxin) has been investigated in clinical trials for acute heart failure.[10]

Renal System

The kidneys are a key target for relaxin-RXFP1 signaling.[11] This axis is involved in regulating
renal hemodynamics, leading to increased renal blood flow and glomerular filtration rate.[11]
Furthermore, relaxin exhibits significant anti-fibrotic effects in the kidney, making it a promising
therapeutic target for chronic kidney disease.[11][12] Studies have shown that RXFP1 is highly
expressed in human and non-human primate kidney glomeruli, specifically in glomerular
endothelial cells.[13]

Reproductive System

Historically, the most well-characterized role of relaxin is in the female reproductive system.
During pregnancy, it is responsible for remodeling the connective tissue of the reproductive
tract, including softening the cervix and relaxing the pelvic ligaments to facilitate parturition.[8]
[14][15] RXFP1 is expressed in the uterus, cervix, vagina, and oviduct, where it mediates these
crucial changes.[14][16] In males, relaxin and RXFP1 are also present and are thought to play
a role in reproductive function.

Anti-Fibrotic Effects

A hallmark of relaxin-RXFP1 signaling is its potent anti-fibrotic activity in various organs,
including the heart, kidneys, lungs, and skin.[17][18] Relaxin counteracts the pro-fibrotic actions
of transforming growth factor-beta (TGF-3) by interfering with the Smad signaling pathway.[17]
This is achieved, in part, through the activation of pathways involving nitric oxide and the
inhibition of myofibroblast differentiation.[17] However, the therapeutic efficacy of relaxin-based
therapies can be hampered by the downregulation of RXFP1 expression in fibrotic tissues.[1]
[19][20]

Quantitative Data on Relaxin-RXFP1 Signaling

The following tables summarize key quantitative data related to the interaction of relaxin and
other molecules with the RXFP1 receptor.
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Signaling Pathways

Activation of RXFP1 by relaxin initiates a complex network of intracellular signaling cascades.

The receptor can couple to various G proteins, including Gs and Gi, leading to the modulation

of multiple downstream effectors.[22][26]

cAMP-Dependent Pathway

The canonical signaling pathway involves the coupling of RXFP1 to Gs, which activates

adenylyl cyclase, leading to an increase in intracellular cyclic adenosine monophosphate
(cAMP) and subsequent activation of Protein Kinase A (PKA).[1][22][26]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The relaxin family peptide receptor 1 (RXFP1): An emerging player in human health and
disease - PMC [pmc.ncbi.nim.nih.gov]

e 2. What are RXFP1 agonists and how do they work? [synapse.patsnap.com]
3. biorxiv.org [biorxiv.org]

e 4. The relaxin receptor RXFP1 signals through a mechanism of autoinhibition - PMC
[pmc.ncbi.nlm.nih.gov]

e 5. The actions of relaxin on the human cardiovascular system - PMC [pmc.ncbi.nlm.nih.gov]
o 6. researchgate.net [researchgate.net]

e 7. Frontiers | Relaxin as a Therapeutic Target for the Cardiovascular Complications of
Diabetes [frontiersin.org]

» 8. creative-diagnostics.com [creative-diagnostics.com]

» 9. Frontiers | RXFP1 Receptor Activation by Relaxin-2 Induces Vascular Relaxation in Mice
via a Gai2-Protein/PI13K3/y/Nitric Oxide-Coupled Pathway [frontiersin.org]

e 10. Relaxin Receptors: Therapeutic Opportunity for Heart Failure and Pulmonary Arterial
Hypertension [synapse.patsnap.com]

e 11. The emerging role of relaxin as a novel therapeutic pathway in the treatment of chronic
kidney disease - PMC [pmc.ncbi.nlm.nih.gov]

o 12. New Targets for Renal Interstitial Fibrosis: Relaxin Family Peptide Receptor 1 -
Angiotensin Type 2 Receptor Heterodimers - PMC [pmc.ncbi.nim.nih.gov]

e 13. academic.oup.com [academic.oup.com]
e 14. academic.oup.com [academic.oup.com]

e 15. Conditional deletion of the relaxin receptor gene in cells of smooth muscle lineage affects
lower reproductive tract in pregnant mice - PubMed [pubmed.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15137488?utm_src=pdf-body-img
https://www.benchchem.com/product/b15137488?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7196478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7196478/
https://synapse.patsnap.com/article/what-are-rxfp1-agonists-and-how-do-they-work
https://www.biorxiv.org/content/10.1101/2022.01.22.477343.full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10530065/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10530065/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5406304/
https://www.researchgate.net/publication/358055352_The_relaxin_receptor_RXFP1_signals_through_a_mechanism_of_autoinhibition
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2018.00501/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2018.00501/full
https://www.creative-diagnostics.com/relaxin-signaling-pathway.htm
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2018.01234/full
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2018.01234/full
https://synapse.patsnap.com/blog/relaxin-receptors-therapeutic-opportunity-for-heart-failure-and-pulmonary-arterial-hypertension
https://synapse.patsnap.com/blog/relaxin-receptors-therapeutic-opportunity-for-heart-failure-and-pulmonary-arterial-hypertension
https://pmc.ncbi.nlm.nih.gov/articles/PMC3763042/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3763042/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4076695/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4076695/
https://academic.oup.com/ndt/article/39/Supplement_1/gfae069-0206-1437/7677231
https://academic.oup.com/biolreprod/article/83/Suppl_1/365/2955750
https://pubmed.ncbi.nlm.nih.gov/25715795/
https://pubmed.ncbi.nlm.nih.gov/25715795/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 16. The molecular detection of relaxin and its receptor RXFP1 in reproductive tissue of Felis
catus and Lynx pardinus during pregnancy - PubMed [pubmed.ncbi.nim.nih.gov]

e 17. Relaxin and Fibrosis: Emerging Targets, Challenges, and Future Directions - PMC
[pmc.ncbi.nlm.nih.gov]

o 18. Frontiers | Relaxin in fibrotic ligament diseases: Its regulatory role and mechanism
[frontiersin.org]

e 19. Expression of RXFP1 Is Decreased in Idiopathic Pulmonary Fibrosis. Implications for
Relaxin-based Therapies - PMC [pmc.ncbi.nlm.nih.gov]

¢ 20. atsjournals.org [atsjournals.org]

e 21. Engineering and Characterization of a Long-Half-Life Relaxin Receptor RXFP1 Agonist -
PMC [pmc.ncbi.nlm.nih.gov]

e 22. RXFP1 | Relaxin family peptide receptors | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

e 23. pubs.acs.org [pubs.acs.org]

e 24. biorxiv.org [biorxiv.org]

o 25. researchgate.net [researchgate.net]
e 26. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [The Relaxin-RXFP1 Signaling Axis: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137488#physiological-functions-of-the-relaxin-
rxfpl-signaling-axis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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